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Compound of Interest

Compound Name: 5-Ethyl-2-Pyridineethanol

Cat. No.: B019831

Technical Support Center: 5-Ethyl-2-Pyridineethanol

This guide provides comprehensive storage and handling guidelines for 5-Ethyl-2-
Pyridineethanol, tailored for researchers, scientists, and drug development professionals.

Storage and Handling Data

Proper storage and handling are crucial for maintaining the integrity and safety of 5-Ethyl-2-
Pyridineethanol. The following tables summarize key quantitative and qualitative data.

Table 1: Storage Conditions
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Parameter Value Source
Room Temperature,

Storage Temperature Recommended <15°C, 0-8°C, [1112][3]
Below 40°C, -20°C Freezer

Atmosphere Store under inert gas

Light Store in a dark place

Container Tightly closed container [4115]

Ventilation Store in a well-ventilated place  [4][5]

- Store in a dry place. Avoid

Other Conditions ] ] [41[6]

direct sunlight.
Table 2: Physical and Chemical Properties

Property Value Source
Colorless to pale yellow solid

Appearance [1][2][6]

or viscous liquid

Molecular Formula C9H13NO [21[7]
Molecular Weight 151.21 g/mol [2]
Purity >98.0% (GC) or = 97% (GC) [1]
Melting Point 42.0t0 46.0 °C

Table 3: Personal Protective Equipment (PPE)
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Protection Type Recommendation Source

) Wear safety glasses with side-
Eye/Face Protection ) ) [4][5]
shields or chemical goggles.

_ . Wear protective gloves and
Skin Protection _ [41[5]
clothing.

Use in a well-ventilated area.
Respiratory Protection No special equipment is [41[5]
needed under normal use.

Troubleshooting Guide and FAQs

This section addresses specific issues that users might encounter during the storage and
handling of 5-Ethyl-2-Pyridineethanol.

Frequently Asked Questions (FAQS)
Q1: What is the recommended storage temperature for 5-Ethyl-2-Pyridineethanol?

Al: For long-term stability, it is recommended to store 5-Ethyl-2-Pyridineethanol in a cool and
dark place, with some sources suggesting temperatures between 0-8°C or even in a -20°C
freezer.[1][3] For shorter periods, storage at ambient room temperature, below 40°C, is also
acceptable.[2][6] Always refer to the supplier's specific recommendations.

Q2: The compound has developed a yellow color. Is it still usable?

A2: 5-Ethyl-2-Pyridineethanol can appear as a colorless to pale yellow solid or viscous liquid.
[1][2][6] A slight yellow color may not indicate decomposition. However, a significant color
change could be a sign of degradation, possibly due to exposure to air or light. It is
recommended to handle the compound under an inert atmosphere as it can be air-sensitive. If
you observe a distinct color change, it is advisable to re-analyze the purity of the compound
before use.

Q3: What should | do in case of accidental skin or eye contact?
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A3: In case of skin contact, wash off immediately with plenty of soap and water for at least 15
minutes.[5] If skin irritation persists, seek medical attention.[5] For eye contact, rinse
immediately with plenty of water, also under the eyelids, for at least 15 minutes.[5] Remove
contact lenses if present and easy to do so.[4] Seek immediate medical attention as it can
cause serious eye damage.[4][5]

Q4: What are the appropriate fire-extinguishing media for 5-Ethyl-2-Pyridineethanol?

A4: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire involving 5-
Ethyl-2-Pyridineethanol.[4]

Q5: Is 5-Ethyl-2-Pyridineethanol considered a hazardous substance for transportation?

A5: According to some sources, 5-Ethyl-2-Pyridineethanol is not classified as dangerous
goods for transport by ADR/RID, IMDG, and IATA.[4] However, other classifications suggest it
may be an environmentally hazardous substance.[8] It is always best to consult the specific
safety data sheet and local regulations before transportation.

Troubleshooting Common Issues

Issue 1: The compound has solidified and is difficult to handle.

o Cause: The melting point of 5-Ethyl-2-Pyridineethanol is around 42-46°C. At or below this
temperature, it will be a solid.

o Solution: Gently warm the container in a water bath to a temperature slightly above its
melting point. Avoid excessive heat.

Issue 2: Inconsistent experimental results.

e Cause: This could be due to the degradation of the compound from improper storage.
Exposure to air and light can affect its purity.

» Solution: Ensure the compound is stored under an inert atmosphere, in a tightly sealed
container, and protected from light.[4] Before use, it may be beneficial to confirm the purity
via an appropriate analytical method like GC.
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Experimental Workflow & Logical Relationships

The following diagram illustrates a logical workflow for troubleshooting common issues related

to the storage and handling of 5-Ethyl-2-Pyridineethanol.

Visual Inspection:
Color Change or Solidification?

Storage & Handling Issue

Issue Identified

Colof Change No / Inconsistent Results Solid For any
Color Change Observed o \ﬁsugl epanoe bt Compound Solidified
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Caption: Troubleshooting workflow for storage and handling issues of 5-Ethyl-2-

Pyridineethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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